1-Fluoro-2-(prop-1-en-2-yl)benzene

• IUPAC Name: 1-fluoro-2-prop-1-en-2-ylbenzene
• InChI: InChI=1S/C9H9F/c1-7(2)8-5-3-4-6-9(8)10/h3-6H,1H2,2H3
• InChI Key: WFJHNYUPPXZFCI-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C1=CC=CC=C1F
• Molecular Formula: C9H9F
• Molecular Weight: 136.17 g/mol
• CAS No.: 344-73-0

Description

1-Fluoro-2-(prop-1-en-2-yl)benzene is a useful research compound. Its molecular formula is C9H9F and its molecular weight is 136.169. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure Studies

The compound's molecular structure has been extensively studied, as evidenced in research like that by Fun et al. (2012), who analyzed the molecular structures and dihedral angles of similar compounds. These studies often focus on understanding the geometric configurations and interactions within the crystal structure of such compounds, contributing to the broader field of crystallography and material sciences (Fun et al., 2012).

Fluoro Complex Synthesis

Barthazy et al. (1999) explored the synthesis of fluoro complexes, which is significant in developing new chemical entities and understanding reaction mechanisms. Such research aids in the advancement of synthetic chemistry, especially in creating compounds with specific desired properties (Barthazy et al., 1999).

Pharmaceutical Compound Synthesis

Compounds like 1-Fluoro-2-(prop-1-en-2-yl)benzene are often used in synthesizing pharmaceutical compounds. For instance, Menteşe et al. (2015) reported on the synthesis of benzimidazole derivatives, which have applications in medicinal chemistry (Menteşe et al., 2015).

Agricultural Chemistry

In the agricultural sector, compounds such as this compound have been utilized in the synthesis of herbicides. Huang et al. (2005) discussed the herbicidal activity of related compounds, highlighting their role in developing new agrochemicals (Huang et al., 2005).

Antimicrobial Agents

Research on antimicrobial agents often incorporates fluoro-substituted compounds. Liaras et al. (2011) synthesized compounds with potential antimicrobial activities, indicating the role of such compounds in combating various microbial infections (Liaras et al., 2011).

Photophysical Studies

Al-ani (1973) conducted photophysical studies on similar fluoro-substituted benzene compounds, contributing to our understanding of molecular behavior under different light conditions. Such studies are crucial in fields like photochemistry and material sciences (Al-ani, 1973).

Molecular Imaging

In molecular imaging, fluoro-substituted compounds have been used in positron emission tomography (PET) imaging studies, as reported by Telu et al. (2011). This highlights their importance in diagnostic imaging and medical research (Telu et al., 2011).